Cas no 1259608-21-3 ((2R)-2-amino-2-cyclobutylethan-1-ol)

(2R)-2-amino-2-cyclobutylethan-1-ol is a chiral amino alcohol featuring a cyclobutyl substituent, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its stereochemically defined (R)-configuration ensures high enantioselectivity in asymmetric reactions, particularly in the synthesis of bioactive compounds. The cyclobutyl ring enhances rigidity, potentially improving binding affinity in drug design. This compound is useful in the preparation of peptidomimetics, catalysts, and ligands for metal-mediated transformations. Its bifunctional structure (amine and hydroxyl groups) allows for versatile derivatization, facilitating the development of novel chemical entities. Suitable for research in medicinal chemistry and material science, it offers precise control over molecular architecture.
(2R)-2-amino-2-cyclobutylethan-1-ol structure
1259608-21-3 structure
Product Name:(2R)-2-amino-2-cyclobutylethan-1-ol
CAS No:1259608-21-3
MF:C6H14ClNO
MW:151.634460926056
MDL:MFCD28975201
CID:1218818
PubChem ID:57727005
Update Time:2025-10-24

(2R)-2-amino-2-cyclobutylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-AMino-2-cyclobutylethan-1-ol HCl
    • (2R)-2-AMINO-2-CYCLOBUTYLETHAN-1-OL
    • (2R)-2-Amino-2-cyclobutylethan-1-olhydrochloride
    • (R)-2-AMINO-2-CYCLOBUTYLETHAN-1-OL
    • (R)-2-Amino-2-cyclobutylethanol
    • Cyclobutaneethanol, β-amino-, (βR)-
    • (2R)-2-amino-2-cyclobutylethanol
    • 1259608-21-3
    • SCHEMBL8256253
    • EN300-1866010
    • MFCD18241497
    • CS-0091362
    • (2R)-2-Amino-2-cyclobutylethan-1-ol hydrochloride
    • (2R)-2-amino-2-cyclobutylethan-1-ol
    • MDL: MFCD28975201
    • Inchi: 1S/C6H13NO.ClH/c7-6(4-8)5-2-1-3-5;/h5-6,8H,1-4,7H2;1H/t6-;/m0./s1
    • InChI Key: DYSWVFGGDBVAMH-RGMNGODLSA-N
    • SMILES: C(O)[C@H](N)C1CCC1.[H]Cl

Computed Properties

  • Exact Mass: 115.099714038g/mol
  • Monoisotopic Mass: 115.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 70.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 46.2Ų

(2R)-2-amino-2-cyclobutylethan-1-ol Pricemore >>

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